Cas no 941988-50-7 (N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide
• CAS No: 941988-50-7
• MF: C₁₇H₁₆N₂O₄S₂
• MW: 376.449941635132
• CID: 5503349
• Update Time: 2025-10-21

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(4-methoxyphenyl)sulfonylacetamide
• N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide

• Inchi： 1S/C17H16N2O4S2/c1-23-11-5-7-12(8-6-11)25(21,22)10-16(20)19-17-14(9-18)13-3-2-4-15(13)24-17/h5-8H,2-4,10H2,1H3,(H,19,20)
• InChI Key： LJGAGTWJEAVNKZ-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1C#N)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide

Comprehensive Overview of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941988-50-7)

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941988-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentabthiophene core with a 4-methoxybenzenesulfonyl acetamide moiety, making it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

The compound's 3-cyano substitution on the cyclopentabthiophene ring enhances its electronic properties, which is critical for applications in organic electronics and photovoltaic materials. Recent studies have explored its role in small-molecule therapeutics, especially in targeting inflammatory pathways. With the growing demand for precision medicine and targeted therapies, 941988-50-7 is being investigated for its selectivity and low off-target effects, aligning with the industry's shift toward personalized healthcare solutions.

From a synthetic chemistry perspective, the preparation of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide involves multi-step reactions, including sulfonylation and amide coupling. Its CAS No. 941988-50-7 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, a key factor driving its adoption in preclinical research.

In the context of green chemistry, efforts are underway to optimize the synthesis of 941988-50-7 using catalytic methods and renewable solvents. This aligns with the broader scientific community's focus on sustainable drug development. Additionally, its structure-activity relationship (SAR) is being meticulously studied to improve its efficacy and reduce potential side effects, addressing common concerns in drug safety and toxicity profiling.

The compound's relevance extends to computational chemistry, where molecular docking simulations predict its binding affinity for various proteins. This computational approach accelerates the identification of potential therapeutic applications, reducing the time and cost associated with traditional high-throughput screening. As AI-driven drug discovery gains traction, CAS No. 941988-50-7 is increasingly featured in cheminformatics datasets, underscoring its versatility.

Beyond pharmaceuticals, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2-(4-methoxybenzenesulfonyl)acetamide is explored in material science for its semiconducting properties. Its thiophene backbone contributes to charge transport, making it a candidate for organic field-effect transistors (OFETs) and solar cells. With the rise of flexible electronics, such compounds are pivotal in developing next-generation wearable devices and energy-efficient technologies.

In summary, 941988-50-7 represents a multifaceted compound with applications spanning biomedical research, organic electronics, and sustainable chemistry. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in science and technology. As research progresses, this compound is expected to play a pivotal role in advancing innovative therapeutics and smart materials.